Cas no 362670-09-5 (Tert-Butyl (2-amino-5-methoxyphenyl)carbamate)

• Product Name: Tert-Butyl (2-amino-5-methoxyphenyl)carbamate
• CAS No: 362670-09-5
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• MDL: MFCD09701255
• CID: 1026241
• PubChem ID: 51358605
• Update Time: 2025-10-29

Tert-Butyl (2-amino-5-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-amino-5-methoxyphenyl)carbamate
• (2-Amino-5-methoxyphenyl)carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-(2-amino-5-methoxyphenyl)carbamate
• (2-AMINO-5-METHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• AK-68525
• ANW-44336
• CTK8B4211
• S14-2601
• SureCN5565178
• N1-Boc-5-methoxy-1,2-benzenediamine
• ATQQUUXZLWAIMY-UHFFFAOYSA-N
• 4593AB
• NE62982
• SY039112
• ST24025788
• (2-Amino-5-methoxyphenyl)carbamic acid tert-butyl ester
• (2-Amino-5-methoxy-phenyl)-carba
• 362670-09-5
• AC-29629
• tert-Butyl 2-amino-5-methoxyphenylcarbamate
• SB36836
• CS-0154428
• AMY202003229
• CS-12173
• AKOS015999568
• DB-069351
• DTXSID00680048
• (2-Amino-5-methoxy-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
• MFCD09701255
• Y10421
• SCHEMBL5565178
• A874383
• EN300-1878588
• Tert-Butyl (2-amino-5-methoxyphenyl)carbamate

• MDL： MFCD09701255
• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(15)14-10-7-8(16-4)5-6-9(10)13/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key： ATQQUUXZLWAIMY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13184
• Monoisotopic Mass: 238.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),
• PSA: 73.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-Butyl (2-amino-5-methoxyphenyl)carbamate

Professional Introduction to Tert-Butyl (2-amino-5-methoxyphenyl)carbamate (CAS No. 362670-09-5)

Tert-Butyl (2-amino-5-methoxyphenyl)carbamate, with the CAS number 362670-09-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate consists of a carbamate functional group attached to a phenyl ring substituted with an amino group at the 2-position and a methoxy group at the 5-position. This specific arrangement of functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The carbamate group in Tert-Butyl (2-amino-5-methoxyphenyl)carbamate is known for its ability to participate in various chemical reactions, including acylation, hydrolysis, and condensation reactions. These reactions are crucial in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both amino and methoxy groups on the phenyl ring further enhances its reactivity, allowing for a wide range of chemical modifications. This makes Tert-Butyl (2-amino-5-methoxyphenyl)carbamate a valuable building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of new drugs targeting neurological disorders. The structural features of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate suggest that it may have potential applications in this area. For instance, the amino group can be used to form hydrogen bonds with biological targets, while the methoxy group can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. These characteristics make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of neuroactive agents.

Moreover, the pharmaceutical industry has been increasingly exploring green chemistry principles to develop more sustainable synthetic routes. The synthesis of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate can be optimized to minimize waste and reduce environmental impact. Recent studies have demonstrated that catalytic methods can be employed to enhance the efficiency of key reactions involved in its production. For example, transition metal-catalyzed cross-coupling reactions have been utilized to introduce the amino and methoxy groups onto the phenyl ring with high selectivity and yield. These advancements not only improve the sustainability of producing Tert-Butyl (2-amino-5-methoxyphenyl)carbamate but also contribute to the broader goal of sustainable pharmaceutical manufacturing.

The biological activity of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate has also been explored in various preclinical studies. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and other inflammatory diseases. The structural motif present in Tert-Butyl (2-amino-5-methoxyphenyl)carbamate is known to interact with ATP-binding sites on kinases, making it a promising candidate for developing novel inhibitors. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting their therapeutic potential.

In addition to its role in kinase inhibition, Tert-Butyl (2-amino-5-methoxyphenyl)carbamate has also been studied for its antimicrobial properties. The carbamate group and aromatic ring system can disrupt bacterial cell membranes or interfere with essential metabolic pathways, leading to their efficacy against a range of pathogens. Recent research has focused on optimizing synthetic routes to produce analogs of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate with enhanced antimicrobial activity. These efforts are part of a broader initiative to discover new antibiotics to combat emerging resistant strains.

The development of computational methods for drug design has also played a significant role in understanding the potential applications of Tert-Butyl (2-amino-5-methoxyphenyl)carbamate. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding mode and affinity, helping researchers design more effective derivatives. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

The future prospects for Tert-butyl (2-amino-5-methoxyphenyl)carbamate are vast and exciting. As our understanding of biological systems continues to grow, new opportunities will arise for leveraging this compound's unique properties. Whether it is through innovative synthetic methodologies or novel therapeutic applications, Tert-butyl (2-amino-5-methoxyphenyl)carbamate is poised to play a significant role in advancing pharmaceutical science and improving human health.